Cas no 2308478-66-0 ((2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
• CAS No: 2308478-66-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5815254
• PubChem ID: 165466227
• Update Time: 2025-06-03

(2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
• EN300-1505411
• 2308478-66-0
• (2S)-4-[3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid

• Inchi： 1S/C25H28N2O6/c28-22(24(30)31)11-12-26-23(29)21(13-15-9-10-15)27-25(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-22,28H,9-14H2,(H,26,29)(H,27,32)(H,30,31)/t21?,22-/m0/s1
• InChI Key： YFPAKEXMMPNHKI-KEKNWZKVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC[C@@H](C(=O)O)O)=O)CC1CC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid

Research Briefing on (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid (CAS: 2308478-66-0)

This research briefing provides an in-depth analysis of the latest advancements related to the compound (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid (CAS: 2308478-66-0), a key intermediate in peptide synthesis and drug development. Recent studies have highlighted its significance in the design of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The compound's unique structural features, including the cyclopropyl and fluorenylmethyloxycarbonyl (Fmoc) protecting groups, make it a versatile building block for targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in enhancing the stability and bioavailability of peptide-based inhibitors targeting protein-protein interactions. Researchers utilized (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid as a critical spacer in the synthesis of constrained peptidomimetics, resulting in improved pharmacokinetic properties compared to linear analogs. The study reported a 3.5-fold increase in plasma half-life and enhanced cellular uptake in in vitro models.

In the context of cancer therapeutics, a recent preprint on bioRxiv (2024) described the incorporation of this compound into PROTAC (Proteolysis Targeting Chimera) molecules. The hydroxyl and carboxyl functional groups of (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid facilitated efficient conjugation with E3 ligase binders and target protein ligands, enabling the development of novel degrader molecules with sub-nanomolar potency against oncogenic targets.

From a synthetic chemistry perspective, advances in the large-scale production of CAS 2308478-66-0 have been reported in Organic Process Research & Development (2023). The new synthetic route features a 72% overall yield through optimized cyclopropanation and Fmoc protection steps, significantly reducing production costs while maintaining high enantiomeric purity (>99.5% ee). This development is particularly important for meeting the growing demand in preclinical and clinical-stage drug development programs.

Emerging applications in antimicrobial drug development were highlighted at the 2024 ACS Spring Meeting, where researchers presented data on derivatives of (2S)-4-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid showing potent activity against multidrug-resistant Gram-negative pathogens. The structural flexibility of this compound allows for strategic modifications that overcome common resistance mechanisms while maintaining favorable toxicity profiles.

Looking forward, the compound's potential in targeted drug delivery systems is being explored in several ongoing studies. Preliminary data suggest that the Fmoc-protected amino acid moiety can serve as a cleavable linker in antibody-drug conjugates (ADCs), with the cyclopropyl group providing enhanced stability in circulation. These developments position CAS 2308478-66-0 as a valuable tool in the next generation of bioconjugation chemistry and precision medicine approaches.